Cas no 1897308-00-7 (3-(2-methoxynaphthalen-1-yl)butan-1-amine)

• Product Name: 3-(2-methoxynaphthalen-1-yl)butan-1-amine
• CAS No: 1897308-00-7
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 6072912
• PubChem ID: 117331013
• Update Time: 2025-05-21

3-(2-methoxynaphthalen-1-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxynaphthalen-1-yl)butan-1-amine
• 1897308-00-7
• EN300-1736514

• Inchi： 1S/C15H19NO/c1-11(9-10-16)15-13-6-4-3-5-12(13)7-8-14(15)17-2/h3-8,11H,9-10,16H2,1-2H3
• InChI Key： IYYKCGXFJMKWIQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC=CC2=C1C(C)CCN

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-methoxynaphthalen-1-yl)butan-1-amine

3-(2-Methoxynaphthalen-1-yl)Butan-1-Amine (CAS No. 1897308-00-7)

3-(2-Methoxynaphthalen-1-yl)butan-1-amine, also known by its CAS registry number CAS No. 1897308-00-7, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound belongs to the class of amines and features a unique structure that combines a naphthyl group with an aliphatic amine. Its chemical formula is C₁₄H₁₉NO, and it has a molecular weight of 225.3 g/mol.

The structure of 3-(2-methoxynaphthalen-1-yl)butan-1-amine consists of a naphthalene ring system substituted with a methoxy group at the 2-position and an aminoalkyl chain at the 1-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly valuable for various chemical reactions and applications. The naphthyl group contributes aromatic stability, while the amine functionality provides nucleophilic character, enabling participation in reactions such as alkylation, acylation, and amidation.

Recent studies have highlighted the potential of CAS No. 1897308-00-7 as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and anticancer drugs. The compound's ability to act as a building block for more complex molecules has been demonstrated in several synthetic pathways reported in leading chemistry journals.

In terms of physical properties, 3-(2-methoxynaphthalen-1-yl)butan-1-amine is typically a solid at room temperature with a melting point around 95°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis protocols that require precise control over reaction conditions.

The synthesis of CAS No. 1897308-00-7 involves multi-step processes that often start with the preparation of the naphthol derivative followed by methylation to introduce the methoxy group. Subsequent alkylation or reductive amination steps are employed to attach the butanamine chain to the naphthyl ring. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

3-(2-Methoxynaphthalen-1-yl)butan-1-amine has found applications in diverse industries due to its structural versatility. In pharmaceuticals, it serves as an intermediate for synthesizing drugs targeting various therapeutic areas, including oncology and neurodegenerative diseases. In agrochemicals, it is used as a precursor for herbicides and fungicides with enhanced efficacy and reduced toxicity profiles.

In addition to its traditional applications, recent research has explored the use of CAS No. 1897308-00-7 in advanced materials science. For example, it has been investigated as a component in polymeric materials with tailored electronic properties for use in flexible electronics and sensors.

The global demand for 3-(2-methoxynaphthalen-1-yli butan - amine) continues to grow driven by its expanding range of applications across multiple industries. As researchers uncover new synthetic pathways and applications for this compound, its significance in both academic research and industrial production is expected to increase further.